Cas no 33577-97-8 (Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate)

Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate structure
33577-97-8 structure
Product Name:Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate
CAS No:33577-97-8
MF:C13H14O3
MW:218.248464107513
CID:1458686
PubChem ID:13438812
Update Time:2025-04-20

Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate
    • METHYL 3-(3-HYDROXY-3-METHYL-1-BUTYNYL)BENZOATE
    • SureCN3942298
    • Benzoic acid, 3-(3-hydroxy-3-methyl-1-butynyl)-, methyl ester
    • KB-114511
    • 3-(3-hydroxy-3-methylbut-1-ynyl)benzoic acid methyl ester
    • AGN-PC-00MKQ1
    • SCHEMBL3942298
    • 33577-97-8
    • MFCD06803769
    • AKOS004118075
    • DTXSID50540865
    • D84376
    • methyl 3-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoate
    • Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate
    • MDL: MFCD06803769
    • Inchi: 1S/C13H14O3/c1-13(2,15)8-7-10-5-4-6-11(9-10)12(14)16-3/h4-6,9,15H,1-3H3
    • InChI Key: UEDSNOSDKGZKNJ-UHFFFAOYSA-N
    • SMILES: OC(C#CC1C=CC=C(C(=O)OC)C=1)(C)C

Computed Properties

  • Exact Mass: 218.09400
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.59560

Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00BZ0B-10mg
METHYL 3-(3-HYDROXY-3-METHYL-1-BUTYNYL)BENZOATE
33577-97-8 95%
10mg
$104.00 2024-05-05
1PlusChem
1P00BZ0B-50mg
METHYL 3-(3-HYDROXY-3-METHYL-1-BUTYNYL)BENZOATE
33577-97-8 95%
50mg
$135.00 2024-05-05

Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate Production Method

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